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Compound of Interest

5-(Benzyloxy)-2-
Compound Name:
bromobenzaldehyde

Cat. No.: B113107

An In-depth Technical Guide to 5-(Benzyloxy)-2-bromobenzaldehyde: A Strategic
Intermediate in Complex Molecule Synthesis

Abstract

5-(Benzyloxy)-2-bromobenzaldehyde is a bifunctional aromatic compound of significant
interest to the chemical research community, particularly those engaged in medicinal chemistry
and drug discovery. Its unique structural arrangement, featuring a reactive aldehyde, a
strategically positioned bromine atom, and a benzyl ether protecting group, makes it a valuable
and versatile intermediate for the synthesis of complex molecular architectures. This guide
provides a comprehensive overview of its chemical structure, physicochemical properties, a
robust synthetic protocol, and its applications, offering field-proven insights for researchers and
drug development professionals.

Molecular Structure and Identification

The foundational step in utilizing any chemical intermediate is a thorough understanding of its
structure and identifiers. 5-(Benzyloxy)-2-bromobenzaldehyde, with the empirical formula
C14H11BrOz, consists of a benzaldehyde core substituted with a bromine atom at the C2
position and a benzyloxy group at the C5 position.[1][2] The ortho-bromo substitution is crucial
for introducing further complexity via cross-coupling reactions, while the aldehyde serves as a
versatile handle for chain extension and heterocycle formation. The benzyloxy group acts as a
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robust protecting group for the phenol, which can be cleaved under specific conditions to reveal
a hydroxyl functionality for late-stage diversification.

Key Identifiers:

IUPAC Name: 2-bromo-5-(phenylmethoxy)benzaldehyde[1]

CAS Number: 85604-06-4[1][2]

Molecular Formula: C14H11BrO2[1]

SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)Br)C=0J[1]

InChiKey: NUBOCIQJROMWLP-UHFFFAOYSA-N[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b113107?utm_src=pdf-body-img
https://www.benchchem.com/product/b113107?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Benzyloxy_-2-bromobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Benzyloxy_-2-bromobenzaldehyde
https://www.echemi.com/produce/pr220804389512-5-benzyloxy-2-bromobenzaldehyde.html
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b113107#5-benzyloxy-2-bromobenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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